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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749

CAS Number: 1560-93-6 Molecular Weight: 226.44 g/mol [1][2][3][4]

This technical guide provides an in-depth overview of 2-Methylpentadecane, a branched-
chain alkane with significant relevance in the field of chemical ecology. This document is
intended for researchers, scientists, and drug development professionals interested in the
properties, synthesis, and biological applications of this compound, particularly in the context of
insect semiochemicals.

Physicochemical and Spectral Data

2-Methylpentadecane is a colorless liquid with a characteristic alkane odor.[2] It is a
hydrophobic compound, sparingly soluble in water but soluble in organic solvents.[2] A
summary of its key physicochemical and spectral properties is presented in the table below.
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Property Value Reference
Molecular Formula C16H34 [1112][3][4]
CAS Number 1560-93-6 [1][2][3]
Molecular Weight 226.44 g/mol [1112]131[4]
Boiling Point 281.6 °C [5]
Melting Point -7°C

Density 0.7673 g/cm3 [5]
Refractive Index 1.4312 [5]

LogP (Octanol/Water Partition _

Coefficient) 9.070 (estimated) [5]

Water Solubility 0.106 pg/L at 23 °C [5]

Synthesis and Chemical Reactions

The synthesis of 2-Methylpentadecane can be achieved through various methods, including
the hydrogenation of unsaturated precursors and rearrangement reactions of longer-chain
alkanes.[1] One common industrial method involves the reaction of ethylene with isooctane,
followed by hydrogenation and isomerization processes.[2] As a saturated hydrocarbon, 2-
Methylpentadecane undergoes typical alkane reactions such as combustion and free-radical
halogenation under UV light.[1]

Biological Significance: A Semiochemical in Insect
Communication

A significant body of research points to the role of branched alkanes, including 2-
Methylpentadecane, as semiochemicals in insects.[1] These compounds are crucial for
chemical communication, mediating behaviors such as mating, aggregation, and species
recognition.[6][7] 2-Methylpentadecane has been identified as a component of insect
pheromone blends, acting as a key signaling molecule.[1] The specificity of these chemical
cues is vital for the reproductive success and social organization of many insect species.
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The study of such semiochemicals is a promising area for the development of novel and
environmentally benign pest management strategies.[8] By understanding and manipulating
insect chemical communication, it is possible to devise methods for population monitoring,
mass trapping, and mating disruption.[8][9]

Experimental Protocols

The identification and characterization of 2-Methylpentadecane as a semiochemical involves a
combination of analytical chemistry and electrophysiological techniques. Below are detailed
methodologies for key experiments in this field.

Pheromone Extraction and Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general procedure for extracting and analyzing cuticular
hydrocarbons, including 2-Methylpentadecane, from insects.

a) Sample Preparation:

» Solvent Extraction: Individual insects or specific glands are immersed in a non-polar solvent
such as hexane or pentane for a defined period (e.g., 5-10 minutes) to extract the cuticular
lipids.

e Solid-Phase Microextraction (SPME): For volatile or trace amounts of the pheromone,
headspace SPME can be employed. An insect is placed in a sealed vial, and a coated fiber
is exposed to the headspace to adsorb the volatile compounds.

b) GC-MS Analysis:
« Injection: An aliquot of the extract (typically 1 pL) is injected into the GC-MS system.

e Gas Chromatography: A non-polar capillary column (e.g., DB-5ms) is used to separate the
components of the extract based on their boiling points and polarity. The oven temperature is
programmed to ramp from a low initial temperature (e.g., 50 °C) to a high final temperature
(e.g., 300 °C) to elute all compounds of interest.
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e Mass Spectrometry: As compounds elute from the GC column, they are ionized (typically by
electron impact) and fragmented. The resulting mass spectrum provides a unique
fragmentation pattern that allows for the identification of 2-Methylpentadecane by
comparing it to a spectral library (e.g., NIST).

Electrophysiological Bioassay: Electroantennography
(EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to a specific
chemical stimulus, providing evidence for its role as a semiochemical.

a) Antenna Preparation:
e An insect is immobilized, and its head is excised.

e The terminal segment of one antenna is carefully removed to allow for the insertion of a
recording electrode.

b) Electrode Placement:
o Areference electrode is inserted into the back of the head capsule.

» The recording electrode, filled with a saline solution, is placed over the cut end of the
antenna.

c) Stimulus Delivery:
e A purified air stream is continuously passed over the antenna.

« A known amount of synthetic 2-Methylpentadecane, dissolved in a solvent and applied to a
filter paper, is introduced into the airstream for a short duration (e.g., 0.5 seconds).

e The resulting depolarization of the antennal receptor neurons is recorded as a negative
voltage deflection (the EAG response). The amplitude of this response is indicative of the
antenna'’s sensitivity to the compound.

Signaling Pathway and Experimental Workflow
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The identification and confirmation of an insect pheromone like 2-Methylpentadecane follows
a logical workflow, integrating chemical analysis with behavioral and electrophysiological
assays.
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Caption: Workflow for the identification of insect sex pheromones.
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The proposed biosynthetic pathway for methyl-branched hydrocarbons in some insects
suggests that they may be derived from amino acids. For instance, the pathway for a similar
compound, 2-methylheptadecane, is thought to begin with the amino acid leucine.
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Caption: Proposed biosynthetic pathway of 2-methyl-branched hydrocarbons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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